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CAS No.: 17117-18-9
Cat. No.: B7886519
Get Quote
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Substituted pyridines and their corresponding N-oxides are privileged scaffolds in drug
discovery and materials science. The pyridine N-oxide moiety modulates the electronic
properties of the aromatic ring, influencing its reactivity and interaction with biological targets.
The introduction of bromo and alkoxy substituents, such as in 3-Bromo-5-ethoxypyridine 1-
oxide, provides key functional handles for further molecular elaboration through cross-coupling
reactions and other transformations. This makes such compounds valuable intermediates in
the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and
agrochemicals.[1][2][3]

While 3-Bromo-5-ethoxypyridine 1-oxide is not a widely stocked research chemical, its
structural motifs are present in molecules of therapeutic interest. This guide offers a
scientifically-grounded pathway for researchers to access and utilize this compound, either
through custom synthesis or by sourcing near-analogs.

Sourcing and Procurement: A Landscape of
Analogs
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Direct commercial listings for 3-Bromo-5-ethoxypyridine 1-oxide are scarce, suggesting it is
primarily available through custom synthesis. However, the closely related analog, 3-Bromo-5-
methoxypyridine 1-oxide, is available from several suppliers, providing a benchmark for pricing
and availability.

Supplier and Pricing Analysis for 3-Bromo-5-

methoxypyridine 1-oxide

Product

Supplier Purity Pack Size Price (EUR) Price (GBP)

Name
) 3-Bromo-5-

Sigma- th id 250 €153.08
methoxypyridi - m :

Aldrich )./py 9
ne N-oxide

500 mg €192.27

1lg €246.16

59 €727.49

10g €1,195.34

25¢g €2,290.27
3-Bromo-5-

Fluorochem methoxypyridi  =95% 59 - £978.00
ne 1-oxide

Note: Prices are subject to change and may not include shipping and handling fees. Data
retrieved in early 2026.[4][5]

Procurement Workflow for Custom Synthesis

For compounds like 3-Bromo-5-ethoxypyridine 1-oxide that are not readily available, a
custom synthesis procurement workflow is necessary. This typically involves identifying
contract research organizations (CROs) or specialized chemical suppliers, providing them with
a synthetic route, and negotiating a quote based on the complexity, yield, and purity
requirements.
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Caption: A typical workflow for procuring a custom-synthesized chemical.

Proposed Synthesis and Manufacturing

A plausible and efficient synthetic route to 3-Bromo-5-ethoxypyridine 1-oxide can be
extrapolated from established procedures for its analogs.[6] The synthesis can be logically
divided into two main stages: the preparation of the 3-Bromo-5-ethoxypyridine precursor,
followed by its N-oxidation.

Synthetic Pathway

Stage 1: Synthesis of 3-Bromo-5-ethoxypyridine

G,S-Dibromopyridina Sodium Ethoxide

Nucleophilic Aromatic Substitution

Stage 2: N-Oxidation

G-Bromo-S-ethoxypyridine m-Chloroperoxybenzoic acid

Oxidation l

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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